Cas no 2411307-69-0 (tert-butyl 1-{2-(prop-2-enamido)ethylcarbamoyl}-6-azaspiro2.5octane-6-carboxylate)

• Product Name: tert-butyl 1-{2-(prop-2-enamido)ethylcarbamoyl}-6-azaspiro2.5octane-6-carboxylate
• CAS No: 2411307-69-0
• MF: C₁₈H₂₉N₃O₄
• MW: 351.440564870834
• CID: 5973679
• PubChem ID: 165766753
• Update Time: 2025-05-23

tert-butyl 1-{2-(prop-2-enamido)ethylcarbamoyl}-6-azaspiro2.5octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-{2-(prop-2-enamido)ethylcarbamoyl}-6-azaspiro2.5octane-6-carboxylate
• 2411307-69-0
• tert-butyl 1-{[2-(prop-2-enamido)ethyl]carbamoyl}-6-azaspiro[2.5]octane-6-carboxylate
• EN300-26575928

• Inchi： 1S/C18H29N3O4/c1-5-14(22)19-8-9-20-15(23)13-12-18(13)6-10-21(11-7-18)16(24)25-17(2,3)4/h5,13H,1,6-12H2,2-4H3,(H,19,22)(H,20,23)
• InChI Key： GSKFDVKHTKMVLQ-UHFFFAOYSA-N
• SMILES： O=C(C1CC21CCN(C(=O)OC(C)(C)C)CC2)NCCNC(C=C)=O

Computed Properties

• Exact Mass: 351.21580641g/mol
• Monoisotopic Mass: 351.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.7Ų

Additional information on tert-butyl 1-{2-(prop-2-enamido)ethylcarbamoyl}-6-azaspiro2.5octane-6-carboxylate

Research Brief on tert-butyl 1-{2-(prop-2-enamido)ethylcarbamoyl}-6-azaspiro2.5octane-6-carboxylate (CAS: 2411307-69-0)

The compound tert-butyl 1-{2-(prop-2-enamido)ethylcarbamoyl}-6-azaspiro2.5octane-6-carboxylate (CAS: 2411307-69-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of this compound, which include a spirocyclic framework and a reactive acrylamide moiety. These features make it a promising candidate for use in targeted covalent inhibitors, a class of therapeutics that form irreversible bonds with their target proteins. The tert-butyl carbamate group further enhances its stability and bioavailability, making it suitable for in vivo applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl 1-{2-(prop-2-enamido)ethylcarbamoyl}-6-azaspiro2.5octane-6-carboxylate using a multi-step protocol involving amide coupling and spirocyclization reactions. The compound was subsequently evaluated for its inhibitory activity against a panel of kinases, showing selective and potent inhibition of specific targets implicated in cancer and inflammatory diseases.

Further investigations into the mechanism of action revealed that the acrylamide moiety of the compound forms a covalent bond with a cysteine residue in the target protein's active site, leading to sustained inhibition. This covalent binding mode was confirmed through mass spectrometry and X-ray crystallography, providing a structural basis for its high selectivity and potency.

In addition to its kinase inhibitory properties, recent preclinical studies have explored the compound's potential as a PROTAC (Proteolysis Targeting Chimera) warhead. By conjugating the compound to a E3 ligase recruiter, researchers were able to induce targeted degradation of oncogenic proteins, opening new avenues for cancer therapy. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under review for publication.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of tert-butyl 1-{2-(prop-2-enamido)ethylcarbamoyl}-6-azaspiro2.5octane-6-carboxylate. Ongoing research is focused on improving its solubility and reducing off-target effects while maintaining its high potency. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical candidates.

In conclusion, tert-butyl 1-{2-(prop-2-enamido)ethylcarbamoyl}-6-azaspiro2.5octane-6-carboxylate represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and potent biological activity make it a valuable tool for drug discovery, particularly in the development of covalent inhibitors and targeted protein degraders. Future research will likely uncover additional applications and further refine its therapeutic potential.